4-((4-fluorophenyl)thio)-N-(4-methoxy-2-nitrophenyl)butanamide

• IUPAC Name: 4-(4-fluorophenyl)sulfanyl-N-(4-methoxy-2-nitrophenyl)butanamide
• InChI: InChI=1S/C17H17FN2O4S/c1-24-13-6-9-15(16(11-13)20(22)23)19-17(21)3-2-10-25-14-7-4-12(18)5-8-14/h4-9,11H,2-3,10H2,1H3,(H,19,21)
• InChI Key: LNSBMRWOVHBOTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CCCSC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C17H17FN2O4S
• Molecular Weight: 364.4 g/mol

Description

4-((4-fluorophenyl)thio)-N-(4-methoxy-2-nitrophenyl)butanamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in research. This compound is commonly referred to as FNTB and is a member of the thioamide family of compounds. FNTB has been shown to exhibit unique biochemical and physiological effects, making it an attractive candidate for use in various research fields.

Scientific Research Applications

Synthesis and Chemical Reactions

Research in organic chemistry often involves the synthesis and functionalization of complex molecules. For instance, studies on the substitution reactions of α-alkyl nitropyrrol derivatives highlight the SN1-type process in dimethylformamide, demonstrating the reactivity and potential for creating diverse compounds (Harsanyi & Norris, 1987). Similarly, the development of reaction-based fluorescent probes for detecting thiophenols over aliphatic thiols showcases the chemical utility of these compounds in analytical applications (Wang et al., 2012).

Pharmacokinetics and Metabolism

In pharmacology, understanding the metabolic pathways and pharmacokinetics of compounds is crucial for drug development. A study on the pharmacokinetics and metabolism of selective androgen receptor modulators in rats reveals how structural modifications can influence drug characteristics, such as absorption, distribution, and metabolism (Wu et al., 2006).

Material Science and Molecular Electronics

Compounds with specific structural features are valuable in material science and molecular electronics. Research on simple and accessible aryl bromides as building blocks for molecular wires highlights the importance of these compounds in developing new materials for electronic applications (Stuhr-Hansen et al., 2005).

Biological Activities and Drug Development

The exploration of biological activities, such as antimicrobial, anticancer, and antileishmanial effects, is a critical aspect of drug development. For example, the synthesis and evaluation of new series of N-[4-(4-nitrophenoxy)phenyl]-4-(substituted)-1,3-thiazol-2-amines demonstrated potent anthelmintic and antibacterial activities, indicating their potential as therapeutic agents (Bhandari & Gaonkar, 2016).